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Compound of Interest

Compound Name: (4-Propionylphenyl)boronic acid

Cat. No.: B069098 Get Quote

(4-Propionylphenyl)boronic acid: A Technical
Guide for Researchers
(4-Propionylphenyl)boronic acid, with the CAS number 186498-36-2, is an organic building

block of significant interest to researchers in drug discovery and materials science. Its utility

primarily stems from its bifunctional nature, incorporating a boronic acid moiety suitable for

palladium-catalyzed cross-coupling reactions and a propionyl group that can be further

functionalized. This guide provides an in-depth overview of its commercial availability, key

technical data, and representative experimental protocols for its synthesis and application.

Commercial Availability and Suppliers
(4-Propionylphenyl)boronic acid is available from a range of specialty chemical suppliers.

Purity levels are typically high, often exceeding 98%. Researchers can procure this reagent in

quantities ranging from grams to kilograms, although larger quantities may require custom

synthesis.
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Supplier CAS Number Purity
Available
Quantities

Notes

BoronPharm 186498-36-2 ≥ 98% Grams to bulk
Inquire for bulk

quantities.[1]

Parchem 186498-36-2 Not specified Inquire

Specialty

chemical

supplier.[2]

Shanghai Canbi

Pharma Ltd.
186498-36-2 Not specified Inquire

Provides product

information upon

request.[3]

BLD Pharm 186498-36-2 Not specified Inquire

Listed among

other boronic

acids.[4]

Table 1: Commercial Suppliers of (4-Propionylphenyl)boronic acid

Physicochemical Properties
Detailed physicochemical data for (4-Propionylphenyl)boronic acid is not extensively

published. However, based on its structure and data for similar compounds, the following

properties can be anticipated.

Property Value Source

Molecular Formula C₉H₁₁BO₃ [3]

Molecular Weight 177.99 g/mol [3]

Appearance White to off-white solid General knowledge

Solubility
Soluble in organic solvents like

methanol, ethanol, and DMSO
General knowledge

Storage
Store in a cool, dry place

under an inert atmosphere
General knowledge

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.boronpharm.com/boron/186498-36-2.html
https://parchem.com/chemical-supplier-distributor/4-propionyl-phenylboronic-acid-110064
https://www.canbipharm.com/product/78532
https://www.bldpharm.com/products/186498-24-8.html
https://www.benchchem.com/product/b069098?utm_src=pdf-body
https://www.benchchem.com/product/b069098?utm_src=pdf-body
https://www.canbipharm.com/product/78532
https://www.canbipharm.com/product/78532
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physicochemical Properties of (4-Propionylphenyl)boronic acid

Experimental Protocols
Detailed experimental protocols for the synthesis and use of (4-Propionylphenyl)boronic acid
are not readily available in peer-reviewed literature. However, based on established methods

for the preparation of arylboronic acids and their participation in Suzuki-Miyaura coupling

reactions, the following representative procedures can be outlined.

Synthesis of (4-Propionylphenyl)boronic acid via
Grignard Reaction
The synthesis of arylboronic acids commonly proceeds through the reaction of a Grignard

reagent with a trialkyl borate, followed by acidic hydrolysis.

Reaction Scheme:
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Step 1: Grignard Formation

Step 2: Borylation & Hydrolysis

4-Bromopropiophenone
4-Propionylphenylmagnesium bromideMg, THF

Mg

THF

(4-Propionylphenyl)boronic acid

1. B(OR)₃
2. H₃O⁺

B(OR)₃

H₃O⁺
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Reactants

Reaction Conditions

(4-Propionylphenyl)boronic acid

4-Propionyl-biaryl

Aryl Halide (Ar-X)

Pd Catalyst

Base

Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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